Cas no 61345-94-6 (Copper, (3-methyl-1,3-butadienyl)-)

• Product Name: Copper, (3-methyl-1,3-butadienyl)-
• CAS No: 61345-94-6
• MF: C₅H₇Cu
• MW: 130.655082941055
• CID: 483078
• PubChem ID: 78066105
• Update Time: 2025-04-19

Copper, (3-methyl-1,3-butadienyl)- Chemical and Physical Properties

Names and Identifiers

• Copper, (3-methyl-1,3-butadienyl)-
• copper(1+),2-methylbuta-1,3-diene
• DTXSID90818277
• Copper(1+) 3-methylbuta-1,3-dien-1-ide
• 61345-94-6

• Inchi： 1S/C5H7.Cu/c1-4-5(2)3;/h1,4H,2H2,3H3;/q-1;+1
• InChI Key： NNVGHODZKBIKLT-UHFFFAOYSA-N
• SMILES： [Cu+].C(=C)(C=[CH-])C

Computed Properties

• Exact Mass: 129.98441
• Monoisotopic Mass: 129.984372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 51.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0